Cas no 1856268-44-4 (1-(3-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(3-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol
• CAS No: 1856268-44-4
• MF: C₁₀H₂₀FNO
• MW: 189.270306587219
• CID: 6020716
• PubChem ID: 165748337
• Update Time: 2025-05-23

1-(3-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylpiperidin-1-yl)-3-fluoropropan-2-ol
• EN300-1652696
• 1856268-44-4
• 1-(3-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol

• Inchi： 1S/C10H20FNO/c1-2-9-4-3-5-12(7-9)8-10(13)6-11/h9-10,13H,2-8H2,1H3
• InChI Key： CBPDUDOOSKYPQF-UHFFFAOYSA-N
• SMILES： FCC(CN1CCCC(CC)C1)O

Computed Properties

• Exact Mass: 189.15289242g/mol
• Monoisotopic Mass: 189.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(3-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol

Introduction to Compound CAS No. 1856268-44-4: 1-(3-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol

The compound 1-(3-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol, identified by the CAS number 1856268-44-4, is a structurally complex organic molecule with potential applications in various fields, particularly in pharmaceutical and chemical industries. This compound is characterized by its unique combination of functional groups, including a piperidine ring, an ethyl substituent, and a fluorinated alcohol group. The presence of these groups makes it a versatile molecule with interesting chemical and biological properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The fluorine atom in 1-(3-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol is strategically positioned to influence the molecule's interactions with biological systems. This has led researchers to explore its potential as a lead compound in the development of new therapeutic agents.

The piperidine ring system in this compound is a well-known structural motif in organic chemistry, often associated with bioactive properties. Piperidine derivatives are commonly found in pharmaceuticals, agrochemicals, and materials science. The ethyl substitution on the piperidine ring adds further complexity to the molecule, potentially enhancing its stereochemical properties and interaction capabilities.

In terms of synthesis, 1-(3-Ethylpiperidin-1-yl)-3-fluoropropan-2-ol can be prepared through a variety of methods, including nucleophilic substitution, alkylation, and oxidation reactions. Researchers have optimized synthetic pathways to improve yield and purity, making this compound more accessible for further studies. The alcohol group at position 2 provides additional functionality, allowing for further derivatization and modification to tailor the molecule for specific applications.

The fluorinated alcohol group in this compound introduces both electronic and steric effects that can influence its reactivity and selectivity in chemical reactions. This has led to its use as an intermediate in the synthesis of more complex molecules with potential therapeutic applications. For instance, recent research has focused on its role as a building block for developing novel anti-inflammatory agents and neuroprotective drugs.

In addition to its chemical significance, 1-(3-Ethylpiperidin-1-yli)-3-fluoropropan - 2 - ol has shown promise in materials science due to its ability to form stable complexes with metal ions. This property makes it a candidate for use in catalysis or as a ligand in coordination chemistry. Furthermore, its unique structure allows for the exploration of self-assembling behaviors that could lead to innovative materials with nanoscale features.

The study of this compound has also contributed to our understanding of stereochemistry and conformational analysis. The presence of multiple stereogenic centers in the molecule provides an opportunity to investigate how stereochemistry influences physical and chemical properties. Recent advancements in computational chemistry have enabled researchers to model the conformational preferences of this compound, shedding light on its potential interactions within biological systems.

In conclusion, CAS No. 1856268 - 44 - 4, or 1-(3-Ethylpi per idin - 1 - yl) - 3 - fluoropropan - 2 - ol, represents a fascinating example of how structural complexity can lead to versatile chemical properties. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to remain an important focus area for chemists and pharmacologists alike.